9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetracarbonitrile
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Description
9,9’-Spirobi[9H-fluorene] is a polyfluorene with carbon atoms of the methylene bridge connected to two fluorene molecules . It is mainly used in organic electronics due to its robust structure and two perpendicularly arranged π systems . It is a blue light emitting material used in organic light emitting diodes (OLEDs) and also used as a blue-emitting material in electroluminescent devices .
Synthesis Analysis
A synthesis method of a 9,9’-spirobifluorene derivative has been disclosed in a patent . The method comprises the steps that 2-bromochlorobenzene as a raw material acts with phenylmagnesium bromide and then reacts with bromofluorenone at 50-100 DEG C in a methyltetrahydrofuran solvent .Molecular Structure Analysis
The molecular formula of 9,9’-Spirobi[9H-fluorene] is C25H16 . It has a molecular weight of 316.3945 . The InChI string representation of its structure isInChI=1S/C25H16/c1-5-13-21-17 (9-1)18-10-2-6-14-22 (18)25 (21)23-15-7-3-11-19 (23)20-12-4-8-16-24 (20)25/h1-16H
. Physical And Chemical Properties Analysis
9,9’-Spirobi[9H-fluorene] is a solid with a melting point of 195-200 °C . It is soluble in common organic solvents and slightly soluble in water . It has a molecular weight of 316.3945 and a density of 1.225 g/cm3 .Safety And Hazards
Future Directions
properties
IUPAC Name |
9,9'-spirobi[fluorene]-3,3',6,6'-tetracarbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H12N4/c30-13-17-1-5-25-21(9-17)22-10-18(14-31)2-6-26(22)29(25)27-7-3-19(15-32)11-23(27)24-12-20(16-33)4-8-28(24)29/h1-12H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCXZEWKLXVHPBD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C#N)C3=C(C24C5=C(C=C(C=C5)C#N)C6=C4C=CC(=C6)C#N)C=CC(=C3)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H12N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00477612 |
Source
|
Record name | 9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetracarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00477612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetracarbonitrile | |
CAS RN |
622011-35-2 |
Source
|
Record name | 9,9'-Spirobi[9H-fluorene]-3,3',6,6'-tetracarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00477612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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